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Compound of Interest

Compound Name:
Bis(trifluoromethylsulphonyl)metha

ne

Cat. No.: B1329319 Get Quote

Technical Support Center:
Bis(trifluoromethylsulphonyl)methane
This guide provides essential information, troubleshooting advice, and safety protocols for

researchers, scientists, and drug development professionals working with

Bis(trifluoromethylsulphonyl)methane (CAS: 428-76-2).

Frequently Asked Questions (FAQs)
General Information
Q1: What is Bis(trifluoromethylsulphonyl)methane and what are its common applications?

Bis(trifluoromethylsulphonyl)methane, also known as BTMSM, is a versatile compound

recognized for its exceptional thermal stability and reactivity.[1] It is primarily used in the

synthesis of advanced materials like fluorinated polymers, as an electrolyte in lithium-ion

batteries, and as a powerful electrophile in organic synthesis for creating pharmaceutical

intermediates.[1] Its properties also make it valuable for enhancing the performance of

lubricants and coatings in demanding environments such as the aerospace and automotive

industries.[1]

Q2: What are the main physical and chemical properties of this compound?

Bis(trifluoromethylsulphonyl)methane is typically an off-white to beige crystalline powder or
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a low-melting solid.[1][2] It is characterized by its two trifluoromethanesulfonyl groups, which

contribute to its stability.[1] Key quantitative properties are summarized in the table below.

Handling and Storage
Q3: What are the primary hazards associated with Bis(trifluoromethylsulphonyl)methane?

This compound is classified as an irritant.[3] It is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[3] Safety data sheets indicate it can cause

severe skin burns and eye damage.[4] It is also noted to react violently with water.[5]

Q4: What personal protective equipment (PPE) should be worn when handling this substance?

When handling Bis(trifluoromethylsulphonyl)methane, it is crucial to wear appropriate PPE.

This includes protective gloves, protective clothing, and tightly fitting safety goggles with side-

shields.[4][5] Work should be conducted in a chemical fume hood to avoid inhaling any dust or

vapors.[5][6]

Q5: What are the correct storage conditions for Bis(trifluoromethylsulphonyl)methane? The

compound should be stored at room temperature under an inert nitrogen atmosphere.[2][7]

Containers must be kept tightly closed in a dry, cool, and well-ventilated place.[4][5] It is

incompatible with strong oxidizing agents.[5]

Q6: How should spills be handled? In case of a spill, ensure adequate ventilation and evacuate

personnel to a safe area.[5][6] Avoid dust formation and do not expose the spill to water.[5] The

spilled material should be swept up and shoveled into suitable containers for disposal.[5] Do

not let the product enter drains.[6]

Q7: How should this chemical be disposed of? Dispose of contents and containers in

accordance with approved local, regional, and national waste disposal regulations.[4][5][6] Do

not mix with other waste and handle uncleaned containers as you would the product itself.[6]

Troubleshooting Guide
Q8: My compound appears discolored or clumped upon arrival. Is it still usable?

Bis(trifluoromethylsulphonyl)methane is an off-white to beige crystalline powder.[1] Due to

its low melting point (32-36°C) and hygroscopic nature, slight clumping may occur, especially if

exposed to ambient temperature fluctuations or humidity.[2][4] If significant discoloration (e.g.,
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dark brown) is observed, it may indicate degradation. It is recommended to verify purity via a

suitable analytical method (e.g., HPLC) before use if degradation is suspected.[1]

Q9: My reaction is sluggish or failing. Could the reagent be the problem? If the reaction is not

proceeding as expected, consider the following:

Moisture Contamination: The compound reacts violently with water, and even trace amounts

of moisture can affect its reactivity.[5] Ensure all glassware is oven-dried and reactions are

run under a dry, inert atmosphere (e.g., nitrogen or argon).

Reagent Purity: As with any reagent, purity can affect reaction outcomes. If the compound is

old or has been stored improperly, its purity may be compromised.

Solvent Choice: Ensure the solvent is anhydrous and appropriate for the reaction chemistry.

Q10: The compound is solid at room temperature. What is the best way to dispense it? Given

its low melting point (32-36°C), the compound may be a solid or partially melted solid at room

temperature.[8] Handling should be done in a glovebox or under a stream of inert gas to

prevent moisture absorption.[2] If solid, it can be weighed and transferred quickly. Avoid heating

to melt unless the experimental protocol specifically requires it, as this could increase the risk

of exposure to vapors.

Data and Protocols
Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₃H₂F₆O₄S₂ [1][2][8]

Molecular Weight 280.17 g/mol [1][3][9]

CAS Number 428-76-2 [8][9]

Appearance
Off-white to beige crystalline

powder/low melting solid
[1][2]

Melting Point 32 - 36 °C [1][2][8]

Boiling Point 191 °C (at 745 Torr) [2][9]

Storage Temperature
Room Temperature, under

nitrogen
[1][2]

General Experimental Protocol: Safe Handling and Use
in a Reaction
This protocol outlines a generalized workflow for safely handling

Bis(trifluoromethylsulphonyl)methane and adding it to a reaction mixture.

1. Preparation and Precaution:

Thoroughly review the Safety Data Sheet (SDS).[4][5]
Ensure all necessary PPE (lab coat, gloves, safety goggles) is worn.[4]
Prepare a reaction vessel that has been oven- or flame-dried to remove all moisture.
Set up the reaction apparatus in a chemical fume hood to run under an inert atmosphere
(Nitrogen or Argon).[5]

2. Dispensing the Reagent:

Transfer the required amount of Bis(trifluoromethylsulphonyl)methane from its storage
container to a tared weighing vessel inside a glovebox or under a positive flow of inert gas to
minimize exposure to air and moisture.[2]
Note its appearance to ensure it has not degraded.

3. Addition to the Reaction:
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Dissolve the weighed reagent in a suitable anhydrous solvent, if required by the specific
experimental procedure.
Add the reagent (either as a solid or in solution) to the main reaction vessel via a powder
funnel or syringe, maintaining the inert atmosphere throughout the process.

4. Post-Reaction and Cleanup:

Quench the reaction carefully according to the specific protocol.
Clean all glassware thoroughly.
Dispose of all chemical waste, including contaminated consumables, in properly labeled
hazardous waste containers according to institutional guidelines.[6]

Visual Workflow
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1. Preparation

2. Reagent Handling

3. Post-Procedure
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Bis(trifluoromethylsulphonyl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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